Cas no 69103-23-7 (Acetic acid,isotridecyl ester)

• Product Name: Acetic acid,isotridecyl ester
• CAS No: 69103-23-7
• MF: C₁₅H₃₀O₂
• MW: 242.397505283356
• CID: 512286
• Update Time: 2026-04-29

Acetic acid,isotridecyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,isotridecyl ester
• ISO-TRIDECYL-ACETATE
• Acetic acid 11-methyldodecyl ester
• ITC-ACETATE
• Exxate 1300

• Inchi： 1S/C15H30O2/c1-14(2)12-10-8-6-4-5-7-9-11-13-17-15(3)16/h14H,4-13H2,1-3H3

Computed Properties

• Exact Mass: 242.22500
• Monoisotopic Mass: 242.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.865g/cm3
• Boiling Point: 281.3ºC at 760 mmHg
• Flash Point: 125ºC
• Refractive Index: 1.436
• PSA: 26.30000
• LogP: 4.71640